4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid

• IUPAC Name: (3S,4R)-4-(phenylmethoxycarbonylamino)oxolane-3-carboxylic acid
• InChI: InChI=1S/C13H15NO5/c15-12(16)10-7-18-8-11(10)14-13(17)19-6-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,17)(H,15,16)/t10-,11+/m1/s1
• InChI Key: RHLUXJALAGZIJC-MNOVXSKESA-N
• Canonical SMILES: C1C(C(CO1)NC(=O)OCC2=CC=CC=C2)C(=O)O
• Isomeric SMILES: C1[C@H]([C@H](CO1)NC(=O)OCC2=CC=CC=C2)C(=O)O
• Molecular Formula: C13H15NO5
• Molecular Weight: 265.26 g/mol

Description

“4beta-[(Benzyloxycarbonyl)amino]tetrahydrofuran-3beta-carboxylic acid” is a complex organic compound. The benzyloxycarbonyl group, also known as the carbamate protecting group, is essential for the synthesis of peptides. This group can be installed and removed under relatively mild conditions.

Synthesis Analysis

The synthesis of such compounds often involves the use of protecting groups for amines, such as carbamates. One of the most common carbamate protecting groups is the t-butyloxycarbonyl (Boc) protecting group. The carboxybenzyl (CBz) group, which is similar to the benzyloxycarbonyl group in your compound, can be removed using catalytic hydrogenation.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of the benzyloxycarbonyl group and the tetrahydrofuran ring. The benzyloxycarbonyl group is a carbamate protecting group, which is essential for the synthesis of peptides. The tetrahydrofuran ring is a common motif in organic chemistry and is often used as a solvent or as a building block in the synthesis of larger molecules.

Chemical Reactions Analysis

The benzyloxycarbonyl group can be installed and removed under relatively mild conditions. It can be removed with strong acid or heat. The carboxybenzyl (CBz) group, which is similar to the benzyloxycarbonyl group in your compound, can be removed using catalytic hydrogenation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Carboxylic acids, which are present in this compound, are generally polar and can form hydrogen bonds, which can affect their physical properties like boiling point and solubility.

Future Directions

The use of protecting groups like the benzyloxycarbonyl group is essential in the synthesis of complex organic compounds, including peptides. Future research may focus on developing new protecting groups or improving the methods for installing and removing existing ones. This could lead to more efficient synthesis processes for peptides and other complex organic compounds.